3-Fluoro-N-methyl-4-nitrobenzene-1-sulfonamide

• IUPAC Name: 3-fluoro-N-methyl-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C7H7FN2O4S/c1-9-15(13,14)5-2-3-7(10(11)12)6(8)4-5/h2-4,9H,1H3
• InChI Key: KIEYTFGALTUGTE-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC(=C(C=C1)[N+](=O)[O-])F
• Molecular Formula: C7H7FN2O4S
• Molecular Weight: 234.21 g/mol
• CAS No.: 1555560-66-1

Description

3-Fluoro-N-methyl-4-nitrobenzene-1-sulfonamide is a useful research compound. Its molecular formula is C7H7FN2O4S and its molecular weight is 234.2. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study by Janakiramudu et al. (2017) elaborates on the synthesis of sulfonamides and carbamates of 3-fluoro-4-morpholinoaniline, an intermediate of the antibiotic drug linezolid. This research demonstrated that these compounds exhibit significant antimicrobial activity against bacteria and fungi, with sulfonamide derivatives showing potent antifungal properties. The molecular docking studies indicated these compounds bind efficiently to bacterial enzymes, suggesting their potential as antimicrobial agents (Janakiramudu et al., 2017).

Application in PET Tracer Precursor Synthesis

Gebhardt and Saluz (2012) synthesized a novel sulfonamide derivative for use as a precursor in fluoride chemistry for positron emission tomography (PET) tracers. This derivative demonstrates the versatility of sulfonamide compounds in the development of diagnostic tools, highlighting their role in enhancing imaging techniques for medical applications (Gebhardt & Saluz, 2012).

Carbonic Anhydrase Inhibition

Research by Sapegin et al. (2018) discovered that unprotected primary sulfonamide groups facilitate the formation of polycyclic [1,4]oxazepine-based carbonic anhydrase inhibitors. These findings open new avenues for designing inhibitors targeting human carbonic anhydrases, which are relevant in therapeutic contexts for managing conditions like glaucoma, epilepsy, and mountain sickness (Sapegin et al., 2018).

Crystal Structure and Hirshfeld Surface Analysis

A study by Suchetan et al. (2016) focused on the crystal structures of closely related sulfonamides, providing detailed insights into intermolecular interactions and packing patterns. This research is crucial for understanding the molecular behavior of sulfonamides, influencing their chemical properties and reactivity (Suchetan et al., 2016).

Electrosynthesis of Sulfonamides

Mokhtari et al. (2018) developed a paired electrochemical method for synthesizing new sulfonamides, diarylsulfones, and bis(arylsulfonyl)aminophenols from nitrobenzene derivatives and arylsulfinic acids. This green chemistry approach highlights an efficient, catalyst-free method for producing sulfonamide compounds, emphasizing sustainability in chemical synthesis (Mokhtari et al., 2018).